Cas no 14066-79-6 (Pregna-1,4-diene-3,11,20-trione,21-(acetyloxy)-6-chloro-17-hydroxy-, (6a)- (9CI))

• Product Name: Pregna-1,4-diene-3,11,20-trione,21-(acetyloxy)-6-chloro-17-hydroxy-, (6a)- (9CI)
• CAS No: 14066-79-6
• MF: C₂₃H₂₇ClO₆
• MW: 434.909886598587
• CID: 153479
• PubChem ID: 235970
• Update Time: 2025-04-19

Pregna-1,4-diene-3,11,20-trione,21-(acetyloxy)-6-chloro-17-hydroxy-, (6a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,11,20-trione,21-(acetyloxy)-6-chloro-17-hydroxy-, (6a)- (9CI)
• chloroprednisone 21-acetate
• (6alpha)-6-chloro-17-hydroxy-3,11,20-trioxopregna-1,4-dien-21-yl acetate
• 6alpha-Chloro-17,21-dihydroxypregna-1,4-diene-3,11,20-trione 21-acetate
• 6-chloro-17-hydroxy-3,11,20-trioxopregna-1,4-dien-21-yl acetate
• Chloroprednisone acetate
• UNII-Z243A6BHCS
• 21-Acetyloxy-6α-chloro-17-hydroxypregna-1,4-diene-3,11,20-trione
• SCHEMBL82173
• Z243A6BHCS
• 6.alpha.-Chloroprednisone acetate
• CHEMBL2107595
• 14066-79-6
• NS00052217
• CHLOROPREDNISONE 21-ACETATE [MI]
• [2-[(6S,8S,9S,10R,13S,14S,17R)-6-chloro-17-hydroxy-10,13-dimethyl-3,11-dioxo-6,7,8,9,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• AKOS030524314
• Q27294890
• EINECS 237-919-3
• NSC37912
• Topilan
• Pregna-1,11,20-trione, 21-(acetyloxy)-6-chloro-17-hydroxy-, (6.alpha.)-
• Pregna-1,11,20-trione, 6.alpha.-chloro-17,21-dihydroxy-, 21-acetate
• Adremycine
• NSC-37912
• NSC 37912
• DTXSID601043077
• 6.ALPHA.-CHLORO-17,21-DIHYDROXYPREGNA-1,4-DIENE-3,11,20-TRIONE 21-ACETATE
• component of Adremycine
• CHLOROPREDNISONE ACETATE [WHO-DD]

• Inchi： 1S/C23H27ClO6/c1-12(25)30-11-19(28)23(29)7-5-15-14-9-17(24)16-8-13(26)4-6-21(16,2)20(14)18(27)10-22(15,23)3/h4,6,8,14-15,17,20,29H,5,7,9-11H2,1-3H3/t14-,15-,17-,20+,21-,22-,23-/m0/s1
• InChI Key： RACDDTQBAFEERP-PLTZVPCUSA-N
• SMILES： Cl[C@@H]1C2=CC(C=C[C@]2(C)[C@H]2C(C[C@]3(C)[C@@](C(COC(C)=O)=O)(CC[C@H]3[C@@H]2C1)O)=O)=O

Computed Properties

• Exact Mass: 434.15000
• Monoisotopic Mass: 434.1496163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 905
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 97.7Ų

Experimental Properties

• Melting Point: 217-219°
• PSA: 97.74000
• LogP: 2.55390
• Specific Rotation: D +144° (chloroform)